Cas no 2228294-24-2 ((3,3-dimethylcyclopentyl)methanesulfonamide)

• Product Name: (3,3-dimethylcyclopentyl)methanesulfonamide
• CAS No: 2228294-24-2
• MF: C₈H₁₇NO₂S
• MW: 191.291081190109
• CID: 6085049
• PubChem ID: 165857950
• Update Time: 2025-08-03

(3,3-dimethylcyclopentyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (3,3-dimethylcyclopentyl)methanesulfonamide
• EN300-1990096
• 2228294-24-2

• Inchi： 1S/C8H17NO2S/c1-8(2)4-3-7(5-8)6-12(9,10)11/h7H,3-6H2,1-2H3,(H2,9,10,11)
• InChI Key： CJEXWAJILISSCL-UHFFFAOYSA-N
• SMILES： S(CC1CCC(C)(C)C1)(N)(=O)=O

Computed Properties

• Exact Mass: 191.09799996g/mol
• Monoisotopic Mass: 191.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 68.5Ų

Additional information on (3,3-dimethylcyclopentyl)methanesulfonamide

Comprehensive Overview of (3,3-dimethylcyclopentyl)methanesulfonamide (CAS No. 2228294-24-2): Properties, Applications, and Industry Insights

(3,3-dimethylcyclopentyl)methanesulfonamide (CAS No. 2228294-24-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a cyclopentyl core with dimethyl substitutions and a methanesulfonamide functional group, offering versatile reactivity. Its CAS number 2228294-24-2 serves as a critical identifier for regulatory and sourcing purposes, particularly in patent literature and R&D documentation.

Recent studies highlight the compound’s potential as a bioactive intermediate, with applications in drug discovery targeting metabolic disorders and inflammation. Researchers are exploring its sulfonamide moiety for enzyme inhibition properties, aligning with trends in precision medicine and small-molecule therapeutics. The 3,3-dimethylcyclopentyl backbone contributes to enhanced lipid solubility, a property highly sought after in CNS-active compounds.

From an industrial perspective, (3,3-dimethylcyclopentyl)methanesulfonamide exemplifies the growing demand for tailored sulfonamide derivatives. Its synthesis typically involves ring-closing metathesis followed by sulfonylation, with yields optimized through green chemistry protocols—a response to the pharmaceutical sector’s focus on sustainable synthesis. Analytical characterization via NMR and HPLC-MS confirms its high purity (>98%), meeting stringent standards for GMP-grade intermediates.

The compound’s stability under physiological pH ranges makes it a candidate for prodrug development, addressing frequent queries about oral bioavailability enhancement in drug design forums. Patent databases reveal its inclusion in IP-protected formulations, particularly for kinase modulation—a hot topic in oncology research. Meanwhile, agrochemical innovators investigate its utility as a synergist in herbicide formulations, capitalizing on the sulfonamide group’s herbicidal potentiation effects.

Supply chain dynamics for CAS 2228294-24-2 reflect broader shifts in custom synthesis markets, where scalability and regulatory compliance dominate vendor selection criteria. Analytical challenges such as chiral separation (due to its cyclopentyl stereocenter) are frequently discussed in method development circles, with UHPLC chiral columns emerging as a preferred solution.

Environmental and toxicological profiles of (3,3-dimethylcyclopentyl)methanesulfonamide remain under study, though preliminary data suggest lower ecotoxicity compared to aromatic sulfonamides—a key consideration for green chemistry advocates. Its logP value (predicted ~2.1) positions it favorably for BBB penetration studies, a recurring theme in neuropharmacology discussions.

As the pharmaceutical industry prioritizes fragment-based drug discovery, this compound’s rigid cyclic structure offers valuable molecular scaffolding potential. Computational chemists frequently model its conformational flexibility when designing allosteric modulators, leveraging tools like molecular docking simulations—a technique trending in AI-driven drug discovery platforms.